Cas no 1129-69-7 (2-Hexylpyridine)

2-Hexylpyridine structure
2-Hexylpyridine structure
Product Name:2-Hexylpyridine
CAS No:1129-69-7
MF:C11H17N
MW:163.259382963181
MDL:MFCD00023552
CID:40875
Update Time:2026-05-14

2-Hexylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Hexylpyridine
    • 2-n-Hexylpyridine
    • 2-Hexyl-pyridin
    • 2-hexyl-pyridine
    • EINECS 214-454-4
    • Pyridine,2-hexyl
    • MDL： MFCD00023552
    • Inchi： InChI=1S/C11H17N/c1-2-3-4-5-8-11-9-6-7-10-12-11/h6-7,9-10H,2-5,8H2,1H3
    • InChI Key： NZLJDTKLZIMONR-UHFFFAOYSA-N
    • SMILES： CCCCCCC1=CC=CC=N1

Computed Properties

  • Exact Mass: 163.13600
  • Monoisotopic Mass: 163.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: liquid
  • Density: 0.899
  • Boiling Point: 228.1°Cat760mmHg
  • Flash Point: 98.9°C
  • Refractive Index: 1.489
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 12.89000
  • LogP: 3.20440
  • Solubility: Not determined
  • FEMA: 4065

2-Hexylpyridine Security Information

2-Hexylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Hexylpyridine Pricemore >>

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